Cas no 2228680-69-9 (methyl 5-1-(2-aminoethyl)cyclopropyl-2-hydroxybenzoate)

• Product Name: methyl 5-1-(2-aminoethyl)cyclopropyl-2-hydroxybenzoate
• CAS No: 2228680-69-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6041504
• PubChem ID: 165782327
• Update Time: 2025-08-03

methyl 5-1-(2-aminoethyl)cyclopropyl-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-1-(2-aminoethyl)cyclopropyl-2-hydroxybenzoate
• EN300-1799456
• 2228680-69-9
• methyl 5-[1-(2-aminoethyl)cyclopropyl]-2-hydroxybenzoate

• Inchi： 1S/C13H17NO3/c1-17-12(16)10-8-9(2-3-11(10)15)13(4-5-13)6-7-14/h2-3,8,15H,4-7,14H2,1H3
• InChI Key： PXCPGVHSGVIBET-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)C1(CCN)CC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 5-1-(2-aminoethyl)cyclopropyl-2-hydroxybenzoate

Research Brief on Methyl 5-1-(2-aminoethyl)cyclopropyl-2-hydroxybenzoate (CAS: 2228680-69-9)

In recent years, the compound methyl 5-1-(2-aminoethyl)cyclopropyl-2-hydroxybenzoate (CAS: 2228680-69-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and hydroxybenzoate moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and neuroprotective activities. The purpose of this research brief is to provide an up-to-date synthesis of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential clinical applications.

The synthesis and characterization of methyl 5-1-(2-aminoethyl)cyclopropyl-2-hydroxybenzoate have been detailed in several recent studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use as a drug candidate. The compound's unique structure allows it to interact with specific biological targets, making it a subject of interest for drug discovery programs.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate neuroprotective effects, possibly through the modulation of oxidative stress pathways. These findings are particularly relevant for the development of treatments for chronic inflammatory diseases and neurodegenerative disorders.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials. The outcomes of these studies will be crucial in determining its viability as a therapeutic agent.

In conclusion, methyl 5-1-(2-aminoethyl)cyclopropyl-2-hydroxybenzoate represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should aim to elucidate its mechanism of action more comprehensively and address current limitations to facilitate its transition from the laboratory to clinical applications.